Cas no 91809-66-4 (5-Tamra)

5-TAMRA can produce bright, pH insensitive orange fluorescence (excitation and emission extremum is 546 / 579), which has good photostability
5-Tamra structure
5-Tamra structure
5-Tamra
91809-66-4
C25H22N2O5
430.452586650848
MFCD00269769
61531
2762602

5-Tamra Properties

Names and Identifiers

    • 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-5-carboxybenzoate
    • 5-TAMRA
    • 5-Carboxytetramethylrhodamine
    • 4-(3,6-Bis(dimethylamino)xanthylium-9-yl)-3-carboxybenzoate
    • 6-Carboxytetramethylrhodamine
    • TAMRA Acid
    • 3-carboxy-4-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
    • 2-[3,6-bis(dimethylamino)xanthenium-9-yl]-5-carboxybenzoate
    • 5-TAMRA;4-(3,6-Bis(dimethylamino)xanthylium-9-yl)-3-carboxybenzoate
    • 5-Carboxytetramethyl Rhodamine
    • 5-Carboxy-tetrameth
    • 5-Carboxy-2-(6-(dimethylamino)-3-(dimethyliminio)-3H-xanthen-9-yl)benzoate
    • STL557995
    • SY069132
    • J-100075
    • BCP20413
    • HY-15942
    • F12248
    • 2-[3,6-Bis(dimethylamino)xanthylium-9-yl]-5-carboxybenzoate
    • AKOS015902459
    • 5-TAMRA Acid
    • MS-20808
    • Q27122704
    • Spiro[isobenzofuran-1(3H),9'-[9h]xanthene]-5-carboxylicacid,3',6'-bis(dimethylamino)-3-oxo-
    • BP-23469
    • CHEBI:51657
    • AKOS032949753
    • MFCD00269769
    • 9-(2,4-Dicarboxyphenyl)-3,6-bis(dimethylamino)xanthylium Hydrochloride; 5-TAMRA Hydrochloride
    • 2-[3,6-Bis(dimethylamino)xanthen-10-ium-9-yl]-5-carboxybenzoate
    • 5-carboxytetramethylrhodamine
    • DA-70263
    • 91809-66-4
    • 5-Carboxytetramethyl Rhodamine Monohydrochloride
    • 5-TAMRA?
    • DA-49815
    • BBL104181
    • DTXSID20376330
    • SCHEMBL22204520
    • PD012483
    • 5-Carboxytetramethyl Rhodamine Hydrochloride (Technical Grade)
    • AKOS016000326
    • 2-[3,6-Bis(dimethylamino)xanthen-10-ium-9-yl]-5-carboxy-benzoate
    • 5(6)-TAMRA Acid
    • +Expand
    • MFCD00269769
    • YMZMTOFQCVHHFB-UHFFFAOYSA-N
    • 1S/C25H22N2O5/c1-26(2)15-6-9-18-21(12-15)32-22-13-16(27(3)4)7-10-19(22)23(18)17-8-5-14(24(28)29)11-20(17)25(30)31/h5-13H,1-4H3,(H-,28,29,30,31)
    • O=C(C1C(C2=C3C(C=C(N(C)C)C=C3)=[O+]C3C2=CC=C(N(C)C)C=3)=CC=C(C(O)=O)C=1)[O-]

Computed Properties

  • 430.15287181g/mol
  • 1
  • 6
  • 3
  • 430.15287181g/mol
  • 32
  • 875
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.2
  • 92.9

Experimental Properties

  • No data available
  • No data available
  • No data available
  • No data available
  • DMSO: soluble
  • No data available

5-Tamra Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GS2P-1mg
5-Carboxytetramethylrhodamine
91809-66-4 98%
1mg
$4.00 2024-04-20
A2B Chem LLC
AH82081-1mg
5-Carboxytetramethylrhodamine
91809-66-4 98%
1mg
$4.00 2024-07-18
AAPPTec
CTZ022-100mg
5-TAMRA
91809-66-4
100mg
$100.00 2024-07-20
Aaron
AR00GSB1-10mg
5-Carboxytetramethylrhodamine
91809-66-4 98%
10mg
$10.00 2024-07-18
Ambeed
A505764-1mg
2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-5-carboxybenzoate
91809-66-4 98%
1mg
$5.0 2024-05-30
Apollo Scientific
BIB6287-100mg
5-Carboxytetramethylrhodamine
91809-66-4
100mg
£50.00 2024-05-24
ChemScence
CS-3067-10mg
5-TAMRA
91809-66-4 98.25%
10mg
$50.0 2022-04-26
Crysdot LLC
CD47000005-250mg
5-TAMRA
91809-66-4 98%
250mg
$282 2024-07-18
eNovation Chemicals LLC
Y0980288-1g
2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-5-carboxybenzoate
91809-66-4 95%
1g
$985 2022-09-07
MedChemExpress
HY-15942-10mM*1mLinDMSO
5-TAMRA
91809-66-4 99.25%
10mM*1mLinDMSO
¥550 2023-07-26

5-Tamra Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Chloroform ,  Dimethylformamide ;  3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  overnight, rt
Reference
Practical Synthesis of Isomerically Pure 5- and 6-Carboxytetramethylrhodamines, Useful Dyes for DNA Probes
Kvach, Maksim V.; Stepanova, Irina A.; Prokhorenko, Igor A.; Stupak, Aleksander P.; Bolibrukh, Dmitry A.; et al, Bioconjugate Chemistry, 2009, 20(8), 1673-1682

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Poly[oxy[[(trimethylsilyl)oxy]phosphinylidene]] Solvents: Chloroform ,  Dimethylformamide ;  3 h, 170 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  overnight, rt
1.3 Reagents: Hydrochloric acid ;  pH 2
Reference
Enzymatic and Site-Specific Ligation of Minimal-Size Tetrazines and Triazines to Proteins for Bioconjugation and Live-Cell Imaging
Baalmann, Mathis; Ziegler, Michael J.; Werther, Philipp; Wilhelm, Jonas; Wombacher, Richard, Bioconjugate Chemistry, 2019, 30(5), 1405-1414

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Poly[oxy[[(trimethylsilyl)oxy]phosphinylidene]] Solvents: Dimethylformamide ;  155 °C
Reference
SiRA: A Silicon Rhodamine-Binding Aptamer for Live-Cell Super-Resolution RNA Imaging
Wirth, Regina; Gao, Peng; Nienhaus, G. Ulrich ; Sunbul, Murat; Jaeschke, Andres, Journal of the American Chemical Society, 2019, 141(18), 7562-7571

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: Cupric chloride Solvents: Methanol ,  Tetrahydrofuran ;  1 h, 50 °C
1.2 Reagents: Sodium hydroxide ;  30 min, 50 °C
Reference
From Spirolactam Mixtures to Regioisomerically Pure 5- and 6-Rhodamines: A Chemodosimeter-Inspired Strategy
Yu, Haibo; Xiao, Yi; Guo, Haiying, Organic Letters, 2012, 14(8), 2014-2017

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Oxygen Solvents: 2,2,2-Trifluoroethanol ;  5 min, 22 °C; 22 h, 22 °C → 80 °C
Reference
Scalable Regioselective Synthesis of Rhodamine Dyes
Dwight, Stephen J.; Levin, Sergiy, Organic Letters, 2016, 18(20), 5316-5319

Synthetic Circuit 6

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Acetic acid ;  overnight, reflux
Reference
A fluorescence polarization activity-based protein profiling assay in the discovery of potent, selective inhibitors for human nonlysosomal glucosylceramidase
Lahav, Daniel; Liu, Bing; van den Berg, Richard J. B. H. N.; van den Nieuwendijk, Adrianus M. C. H.; Wennekes, Tom; et al, Journal of the American Chemical Society, 2017, 139(40), 14192-14197

5-Tamra Raw materials

5-Tamra Preparation Products

5-Tamra Suppliers

SHANG HAI YUAN XI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:91809-66-4)
LI JING LI
13564518121
caokunli@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:91809-66-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:91809-66-4)
MO HANG QI
17002132182
3146474380@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:91809-66-4)
A LA DING
anhua.mao@aladdin-e.com

5-Tamra Related Literature

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